Cas no 3079-33-2 (Octadecane,1-(methylsulfinyl)-)
3079-33-2 structure
Product Name:Octadecane,1-(methylsulfinyl)-
CAS No:3079-33-2
MF:C19H40OS
MW:316.585305213928
CID:294729
PubChem ID:11472567
Update Time:2025-04-19
Octadecane,1-(methylsulfinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Octadecane,1-(methylsulfinyl)-
- 1-methylsulfinyloctadecane
- methyl n-octadecyl sulfoxide
- METHYL OCTADECYL SULFOXIDE
- methyl octadecyl sulphoxide
- octadecyl methyl sulphoxide
- DTXSID90467047
- 3079-33-2
- SCHEMBL403652
- 1-(Methanesulfinyl)octadecane
- octadecyl methyl sulfoxide
-
- Inchi： 1S/C19H40OS/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21(2)20/h3-19H2,1-2H3
- InChI Key： QYRXERZWYVOCEQ-UHFFFAOYSA-N
- SMILES： S(C)(CCCCCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 316.28000
- Monoisotopic Mass: 316.27998707g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 17
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.2
- Topological Polar Surface Area: 36.3Ų
Experimental Properties
- PSA: 36.28000
- LogP: 7.49210
Octadecane,1-(methylsulfinyl)- Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Octadecane,1-(methylsulfinyl)- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
3079-33-2 (Octadecane,1-(methylsulfinyl)-) Related Products
- 2168-93-6(Di-N-Butyl Sulfoxide)
- 2168-95-8(Decane,1-(decylsulfinyl)-)
- 1986-89-6(Di-N-octyl Sulfoxide)
- 4988-34-5(2H-Thiopyran,tetrahydro-, 1-oxide)
- 3079-30-9(Dodecyl methyl sulfoxide)
- 1600-44-8(1λ?-thiolan-1-one)
- 2168-96-9(Didodecyl Sulfoxide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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